Cas no 1592626-58-8 (3-(Difluoromethyl)-4,5-dihydro-1,2-oxazol-5-one)

• Product Name: 3-(Difluoromethyl)-4,5-dihydro-1,2-oxazol-5-one
• CAS No: 1592626-58-8
• MF: C₄H₃F₂NO₂
• MW: 135.068928003311
• CID: 5714036
• PubChem ID: 114763638
• Update Time: 2025-08-03

3-(Difluoromethyl)-4,5-dihydro-1,2-oxazol-5-one Chemical and Physical Properties

Names and Identifiers

• 3-(difluoromethyl)-4,5-dihydro-1,2-oxazol-5-one
• EN300-1615854
• 1592626-58-8
• 3-(difluoromethyl)-4H-1,2-oxazol-5-one
• 5(4H)-Isoxazolone, 3-(difluoromethyl)-
• 3-(Difluoromethyl)-4,5-dihydro-1,2-oxazol-5-one

• Inchi： 1S/C4H3F2NO2/c5-4(6)2-1-3(8)9-7-2/h4H,1H2
• InChI Key： PUGOHTYVWTWGQH-UHFFFAOYSA-N
• SMILES： FC(C1CC(=O)ON=1)F

Computed Properties

• Exact Mass: 135.01318466g/mol
• Monoisotopic Mass: 135.01318466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 1.63±0.1 g/cm3(Predicted)
• Boiling Point: 113.4±50.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Isoxazolines Isoxazolinones

Additional information on 3-(Difluoromethyl)-4,5-dihydro-1,2-oxazol-5-one

Recent Advances in the Study of 3-(Difluoromethyl)-4,5-dihydro-1,2-oxazol-5-one (CAS: 1592626-58-8)

3-(Difluoromethyl)-4,5-dihydro-1,2-oxazol-5-one (CAS: 1592626-58-8) is a fluorinated heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a versatile building block for the synthesis of biologically active molecules, particularly in the development of agrochemicals and pharmaceuticals. This research brief aims to summarize the latest findings related to this compound, focusing on its synthetic applications, biological activities, and mechanistic insights.

One of the key areas of research involving 3-(Difluoromethyl)-4,5-dihydro-1,2-oxazol-5-one is its role as a precursor in the synthesis of fluorinated heterocycles. Fluorination is a common strategy in drug design to enhance metabolic stability, bioavailability, and binding affinity. Recent publications have demonstrated the compound's utility in [1,3]-dipolar cycloaddition reactions, enabling the construction of complex molecular architectures with high regioselectivity. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the synthesis of fluorinated pyrazoles, which exhibited potent inhibitory activity against specific kinase targets.

In addition to its synthetic applications, 3-(Difluoromethyl)-4,5-dihydro-1,2-oxazol-5-one has been investigated for its direct biological effects. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound displayed promising antifungal activity against Candida albicans and Aspergillus fumigatus. The presence of the difluoromethyl group was found to be critical for this activity, likely due to its ability to modulate electron density and hydrogen bonding interactions within the target enzymes.

Mechanistic studies have also shed light on the compound's reactivity and stability under physiological conditions. Nuclear magnetic resonance (NMR) and mass spectrometry (MS) analyses have revealed that 3-(Difluoromethyl)-4,5-dihydro-1,2-oxazol-5-one undergoes rapid hydrolysis in aqueous environments, forming reactive intermediates that can alkylate nucleophilic residues in proteins. This property has been exploited in the design of covalent inhibitors, as described in a recent ACS Chemical Biology paper (2024).

Despite these advances, challenges remain in optimizing the pharmacokinetic properties of derivatives derived from 3-(Difluoromethyl)-4,5-dihydro-1,2-oxazol-5-one. Issues such as metabolic instability and off-target effects need to be addressed through further structural modifications. Computational modeling and high-throughput screening approaches are currently being employed to identify more stable and selective analogs.

In conclusion, 3-(Difluoromethyl)-4,5-dihydro-1,2-oxazol-5-one (CAS: 1592626-58-8) represents a promising scaffold in medicinal chemistry, with applications ranging from agrochemicals to pharmaceuticals. Ongoing research is expected to uncover new synthetic methodologies and biological targets for this compound, further solidifying its importance in the field.